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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102 Get Quote

Essential Safety Guide for Handling 1,6-Heptanediol
Disclaimer: Specific safety and toxicological data for 1,6-Heptanediol (CAS No. 13175-27-4) is

not readily available. The following guidance is based on the safety data for its close structural

isomer, 1,7-Heptanediol (CAS No. 629-30-1), and general best practices for handling diols in a

laboratory setting. It is imperative to handle this chemical with caution and consult with your

institution's environmental health and safety department for specific protocols.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals. The procedural guidance herein is designed to

answer key operational questions and ensure a safe laboratory environment.

Quantitative Data Summary
The following data is for the surrogate compound 1,7-Heptanediol and should be used as an

estimation for 1,6-Heptanediol.
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Property Value

Molecular Formula C₇H₁₆O₂

Molecular Weight 132.2 g/mol

Appearance Clear, colorless liquid

Melting Point 17 - 19 °C / 62.6 - 66.2 °F[1][2]

Boiling Point 259 °C / 498.2 °F at 760 mmHg[1][2]

Flash Point > 110 °C / > 230 °F[1]

Specific Gravity 0.951 g/cm³[1][2]

Vapor Density > 1.0 (Air = 1)[1]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against chemical exposure. The following equipment is

mandatory when handling 1,6-Heptanediol.

Hand Protection: Wear chemical-resistant gloves such as nitrile rubber.[3] Gloves must be

inspected for integrity before each use.[3] Contaminated gloves should be disposed of in

accordance with laboratory best practices.[3]

Eye and Face Protection: Use chemical safety goggles that meet approved government

standards (e.g., NIOSH in the US or EN 166 in the EU).[3][4] A face shield should be worn

over safety glasses if there is a significant risk of splashing.

Body Protection: A standard laboratory coat is required.[4] For procedures with a higher

splash potential, a chemical-resistant apron should be worn over the lab coat. Ensure

clothing fully covers the skin.

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[1][3] If aerosols or mists are generated, work should be
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conducted in a chemical fume hood. If a fume hood is not available or exposure limits may

be exceeded, a NIOSH-approved respirator with organic vapor cartridges is necessary.[5]

Foot Protection: Closed-toe shoes that cover the entire foot are mandatory in the laboratory.

Do not wear sandals or perforated shoes.[6]

Experimental Protocols: Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining chemical integrity

and laboratory safety.

Handling:

Engineering Controls: Always handle 1,6-Heptanediol in a well-ventilated area. A certified

chemical fume hood is the preferred environment for all transfer and handling procedures.[7]

Avoidance of Exposure: Avoid all personal contact, including inhalation of vapors or mists

and contact with skin and eyes.[3] Do not smell or taste chemicals.[6]

Safe Transfer: When pouring or transferring the chemical, use a secondary container or tray

to contain potential spills.[8] Open containers slowly and away from your face.[8]

Hygiene: Do not eat, drink, smoke, or apply cosmetics in the work area.[6] Always wash

hands thoroughly with soap and water after handling the chemical.[6][9]

Storage:

Container: Store in the original, tightly sealed container.[3][5] Containers that have been

opened must be carefully resealed and kept upright to prevent leakage.[3]

Conditions: Store in a cool, dry, and well-ventilated area.[3][5] The recommended storage

temperature is between 15–25 °C.[5]

Incompatibilities: Keep away from strong oxidizing agents, acid anhydrides, and acid

chlorides.[1][5] Store away from food, drink, and animal feedingstuffs.[5][9]

Disposal Plan
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Chemical waste must be managed to ensure environmental safety and regulatory compliance.

Waste Classification: Users must classify chemical waste in accordance with local, regional,

and national hazardous waste regulations.

Collection: Collect surplus and non-recyclable solutions in designated, labeled waste

containers. Do not dispose of 1,6-Heptanediol down the drain or in general trash.[3][7]

Procedure: Offer surplus and non-recyclable solutions to a licensed disposal company for

proper disposal. Keep waste chemicals in suitable, closed containers.[3]

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if

present and easy to do.[9] Seek medical attention.

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area

with plenty of soap and water.[1][3] If irritation persists after washing, seek medical attention.

Inhalation: Move the exposed person to fresh air immediately.[1][3] If the person is not

breathing, give artificial respiration. If breathing is difficult, administer oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[3][9] Never give anything by mouth to an unconscious person.[3][9] Seek immediate medical

attention and show the Safety Data Sheet to the attending physician.[10]

Emergency Workflow: Chemical Spill Response
The following diagram outlines the logical steps for responding to a chemical spill in the

laboratory.
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Caption: Workflow for handling a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b088102?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b088102?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC120350010&productDescription=1+7-HEPTANEDIOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemimpex.com/products/21818
https://www.chemicalbook.com/msds/1-7-heptanediol.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9129122_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9129122_EN.htm
https://www.carlroth.com/medias/SDB-5541-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjg1MTV8YXBwbGljYXRpb24vcGRmfGFEazRMMmd3WkM4NU1UZ3hNekEwTkRnM09UWTJMMU5FUWw4MU5UUXhYMEZWWDBWT0xuQmtaZ3xlM2MwNjU2MTcyOWMxNTJhMWYzYjRlNDM1OGYyMDUzYjBiMzNhMzhjNjhjYzE1Yjg2ZTUzMDUxZGY0YzUxZjE0
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.echemi.com/sds/17-heptanediol-pid_Rock6119.html
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.chemos.de/import/data/msds/GB_en/629-11-8-A0002563-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1395252691_1,6-HEXANEDIOL-CASNO-629-11-8-MSDS.pdf
https://www.benchchem.com/product/b088102#personal-protective-equipment-for-handling-1-6-heptanediol
https://www.benchchem.com/product/b088102#personal-protective-equipment-for-handling-1-6-heptanediol
https://www.benchchem.com/product/b088102#personal-protective-equipment-for-handling-1-6-heptanediol
https://www.benchchem.com/product/b088102#personal-protective-equipment-for-handling-1-6-heptanediol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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